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Compound of Interest

Compound Name: Chromotropic acid disodium salt

Cat. No.: B008445 Get Quote

This technical guide provides a comprehensive overview of the solubility of chromotropic acid
disodium salt in various solvents. Aimed at researchers, scientists, and professionals in drug

development, this document compiles available solubility data, details experimental

methodologies for solubility determination, and presents visual workflows relevant to the

application of this compound.

Introduction to Chromotropic Acid Disodium Salt
Chromotropic acid disodium salt, also known as 4,5-dihydroxynaphthalene-2,7-disulfonic

acid disodium salt, is a highly utilized analytical reagent. It is particularly valued in colorimetric

analyses for the detection of various substances, most notably formaldehyde and certain metal

ions[1][2][3]. Its utility in these applications is significantly influenced by its solubility

characteristics in different media. This guide focuses on providing detailed information

regarding its solubility.

Solubility of Chromotropic Acid Disodium Salt
The solubility of a compound is a critical physicochemical property that dictates its application

in various experimental and industrial settings. Chromotropic acid disodium salt is generally

characterized by its high solubility in aqueous solutions and limited solubility in many organic

solvents.

The following table summarizes the available solubility data for chromotropic acid disodium
salt in different solvents.
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Solvent Formula Solubility
Temperature
(°C)

Citation

Water H₂O 170 g/L 20 [4][5][6]

Water H₂O High solubility Not Specified [1]

Water H₂O Soluble Not Specified
[7][8][9][10][11]

[12][13][14]

Ethanol C₂H₅OH Slightly soluble Not Specified [15]

No quantitative solubility data was found for methanol, acetone, DMSO, or DMF in the

reviewed literature.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the thermodynamic

solubility of a solid compound, such as chromotropic acid disodium salt, using the shake-

flask method. This method is considered reliable for determining equilibrium solubility[16].

An excess amount of the solid compound is agitated in a specific solvent at a constant

temperature for a sufficient period to reach equilibrium. The concentration of the dissolved

solute in the saturated solution is then determined by a suitable analytical method.

Chromotropic acid disodium salt

Solvent of interest (e.g., water, ethanol)

Volumetric flasks

Analytical balance

Constant temperature shaker bath or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or PVDF)
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Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Preparation of the Suspension: Add an excess amount of chromotropic acid disodium salt
to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The

excess solid should be clearly visible.

Equilibration: Place the container in a constant temperature shaker bath. Agitate the

suspension for a predetermined period (e.g., 24 to 72 hours) to ensure that equilibrium is

reached. The time required for equilibration should be determined experimentally.

Phase Separation: After equilibration, allow the suspension to settle. To separate the solid

phase from the liquid phase, centrifuge the samples at a high speed.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To ensure no solid

particles are transferred, it is recommended to filter the supernatant using a syringe filter that

is compatible with the solvent.

Sample Preparation for Analysis: Dilute the filtered saturated solution with the solvent to a

concentration that falls within the linear range of the analytical method being used.

Quantification: Analyze the diluted sample using a calibrated analytical instrument to

determine the concentration of the dissolved chromotropic acid disodium salt. A UV-Vis

spectrophotometer is often suitable for chromophoric compounds like this one.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The solubility is typically expressed in units of g/L or mg/mL.

Visualizing Experimental and Logical Workflows
To aid in the understanding of the processes involved in solubility determination and the

application of chromotropic acid disodium salt, the following diagrams are provided.
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Caption: Workflow for Solubility Determination.
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Caption: Colorimetric Detection of Formaldehyde.

Conclusion
The disodium salt of chromotropic acid is a valuable analytical reagent with high solubility in

water, a property that is fundamental to its application in aqueous-based colorimetric assays.

While qualitative data indicates some solubility in ethanol, there is a lack of comprehensive

quantitative solubility data in common organic solvents. The standardized experimental

protocol provided in this guide offers a reliable method for researchers to determine the

solubility of this compound in solvents relevant to their specific applications. The visualized

workflows further clarify the processes of solubility determination and the analytical application

of this compound in formaldehyde detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Beyondlab | Laboratory Products and Informatics [beyondlab.com.tr]

2. Chromotropic acid - Wikipedia [en.wikipedia.org]

3. spectrumchemical.com [spectrumchemical.com]

4. Chromotropic acid disodium salt dihydrate CAS 5808-22-0 | 102498 [merckmillipore.com]

5. Buy Chromotropic acid (disodium dihydrate) [smolecule.com]

6. merckmillipore.com [merckmillipore.com]

7. oxfordlabfinechem.com [oxfordlabfinechem.com]

8. 5808-22-0 CAS | CHROMOTROPIC ACID DISODIUM SALT | Laboratory Chemicals |
Article No. 02835 [lobachemie.com]

9. 5808-22-0 CAS | CHROMOTROPIC ACID DISODIUM SALT | Laboratory Chemicals |
Article No. 02834 [lobachemie.com]

10. CAS 5808-22-0: Chromotropic acid disodium salt dihydrate [cymitquimica.com]

11. Page loading... [wap.guidechem.com]

12. Chromotropic acid disodium salt, 98% Chromotropic acid disodium salt, 98%
Manufacturers, Suppliers, Price | India, China [ottokemi.com]

13. Chromotropic Acid Disodium Salt Dihydrate Manufacturers, with SDS [mubychem.com]

14. lobachemie.com [lobachemie.com]

15. Sinaint® Chromotropic Acid Disodium Salt Dihydrate | CAS No. 5808-22-0
[sinocurechem.com]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Chromotropic Acid Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008445#solubility-of-chromotropic-acid-disodium-
salt-in-different-solvents]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b008445?utm_src=pdf-custom-synthesis
https://www.beyondlab.com.tr/EN/product/Kimyasallar/Chromotropic-Acid-Disodium-Salt-Dihydrate/307
https://en.wikipedia.org/wiki/Chromotropic_acid
https://www.spectrumchemical.com/chromotropic-acid-disodium-salt-acs-c1629
https://www.merckmillipore.com/IN/en/product/Chromotropic-acid-disodium-salt-dihydrate,MDA_CHEM-102498
https://www.smolecule.com/products/s12837056
https://www.merckmillipore.com/KR/ko/product/Chromotropic-acid-disodium-salt-dihydrate,MDA_CHEM-102498
https://www.oxfordlabfinechem.com/product-details.php?id=815&name=CHROMOTROPIC-ACID-DISODIUM-SALT-98-5-AR
https://www.lobachemie.com/Laboratory-Chemicals-02835/CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-0.aspx
https://www.lobachemie.com/Laboratory-Chemicals-02835/CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-0.aspx
https://www.lobachemie.com/Laboratory-Chemicals-02834/CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-0.aspx
https://www.lobachemie.com/Laboratory-Chemicals-02834/CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-0.aspx
https://cymitquimica.com/cas/5808-22-0/
https://wap.guidechem.com/encyclopedia/chromotropic-acid-disodium-sal-dic13837.html
https://www.ottokemi.com/sulphonic-acid-salts/5808-22-063.aspx
https://www.ottokemi.com/sulphonic-acid-salts/5808-22-063.aspx
https://mubychem.com/chromotropicaciddisodiumsaltdihydratemanufacturers.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHROMOTROPIC-ACID-DISODIUM-SALT-CASNO-5808-22-02835-KO.aspx
https://www.sinocurechem.com/sinaint-chromotropic-acid-disodium-salt-dihydrate.html
https://www.sinocurechem.com/sinaint-chromotropic-acid-disodium-salt-dihydrate.html
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.benchchem.com/product/b008445#solubility-of-chromotropic-acid-disodium-salt-in-different-solvents
https://www.benchchem.com/product/b008445#solubility-of-chromotropic-acid-disodium-salt-in-different-solvents
https://www.benchchem.com/product/b008445#solubility-of-chromotropic-acid-disodium-salt-in-different-solvents
https://www.benchchem.com/product/b008445#solubility-of-chromotropic-acid-disodium-salt-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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